Cas no 2879-83-6 (N-Benzyl-4-bromoaniline)

• Product Name: N-Benzyl-4-bromoaniline
• CAS No: 2879-83-6
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• MDL: MFCD01427002
• CID: 240363
• PubChem ID: 961575
• Update Time: 2025-04-19

N-Benzyl-4-bromoaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(4-bromophenyl)-
• N-Benzyl-4-bromoaniline
• N-Benzyl 4-bromoaniline
• N-benzyl-4-bromobenzenamine
• Benzenemethanamine, N-(4-bromophenyl)-
• A870280
• N-benzyl-N-(4-bromophenyl)amine
• CS-0270020
• AZLKZLKCCRFAAE-UHFFFAOYSA-N
• AKOS000240456
• SCHEMBL1242563
• BENZYL-(4-BROMO-PHENYL)-AMINE
• CAA87983
• BS-2051
• FT-0747765
• DTXSID50359398
• EN300-167291
• CHEMBL2296106
• BDBM50489069
• MFCD01427002
• 2879-83-6
• DB-067996

• MDL： MFCD01427002
• Inchi： 1S/C13H12BrN/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-9,15H,10H2
• InChI Key： AZLKZLKCCRFAAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.01500
• Monoisotopic Mass: 261.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 330.1±22.0 °C at 760 mmHg
• Flash Point: 153.5±22.3 °C
• Refractive Index: 1.665
• PSA: 12.03000
• LogP: 4.13420
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Benzyl-4-bromoaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)